Cas no 90984-99-9 (Atrial natriureticpeptide-26 (rat) (9CI))

• Product Name: Atrial natriureticpeptide-26 (rat) (9CI)
• CAS No: 90984-99-9
• MF: C₁₁₉H₁₈₉N₄₃O₃₆S₂
• MW: 2862.17048048973
• CID: 804406
• Update Time: 2026-04-29

Atrial natriureticpeptide-26 (rat) (9CI) Chemical and Physical Properties

Names and Identifiers

• Atrial natriureticpeptide-26 (rat) (9CI)
• ARG-ARG-SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG-TYR
• Atrial Natriuretic Peptide (Rat, 3-28)
• ATRIAL NATRIURETIC PEPTIDE FRAGMENT 3-28
• rANF 3-28
• ARG-ARG-SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG-TYR: RRSSCFGGRIDRIGAQSGLGCNSFRYDISULFIDE BRIDGE CYS7-CYS23
• Atrial Natriuretic Peptide fragment 3-28 rat

Computed Properties

• Exact Mass: 2860.37000

Experimental Properties

• PSA: 1375.55000
• LogP: -1.60220

Atrial natriureticpeptide-26 (rat) (9CI) Security Information

• WGK Germany：3

Additional information on Atrial natriureticpeptide-26 (rat) (9CI)

Atrial Natriuretic Peptide-26 (Rat) (9CI)

Atrial Natriuretic Peptide-26 (Rat) (9CI), also known by its CAS number 90984-99-9, is a peptide hormone that plays a crucial role in the regulation of cardiovascular homeostasis. This peptide is derived from the atria of the rat heart and belongs to the family of natriuretic peptides, which are involved in blood pressure regulation, sodium excretion, and fluid balance. The ANP-26 isoform is particularly interesting due to its unique structure and physiological functions.

Recent studies have highlighted the potential therapeutic applications of ANP-26 in various cardiovascular disorders. For instance, researchers have demonstrated that ANP-26 can significantly reduce blood pressure in hypertensive rats by promoting natriuresis and diuresis. This effect is mediated through the activation of the natriuretic peptide receptor-A (NPRA), which triggers intracellular signaling pathways leading to vasodilation and sodium excretion. These findings suggest that ANP-26 could be a promising candidate for the development of novel antihypertensive agents.

In addition to its role in blood pressure regulation, ANP-26 has been shown to possess neuroprotective properties. A recent study published in *Nature Neuroscience* revealed that ANP-26 can attenuate neuroinflammation and promote neuronal survival in a rat model of Alzheimer's disease. This effect is attributed to the ability of ANP-26 to inhibit the activation of microglia, which are key players in neuroinflammatory processes. These findings open new avenues for exploring ANP-26 as a potential therapeutic agent for neurodegenerative diseases.

The structural characterization of ANP-26 has also been a focus of recent research. Using advanced mass spectrometry techniques, scientists have identified the precise amino acid sequence of ANP-26, which consists of 26 amino acids with a unique C-terminal extension. This structural feature is thought to contribute to the enhanced bioactivity and stability of ANP-26 compared to other natriuretic peptides. Furthermore, studies have shown that the C-terminal extension of ANP-26 is critical for its interaction with NPRA, making it a key determinant of its physiological functions.

Another area of active research on ANP-26 involves its role in metabolic regulation. Emerging evidence suggests that ANP-26 can modulate energy expenditure and glucose metabolism in rodents. A study published in *Cell Metabolism* demonstrated that administration of ANP-26 leads to increased thermogenesis and improved insulin sensitivity in obese rats. These effects are mediated through the activation of brown adipose tissue and suppression of hepatic gluconeogenesis. These findings underscore the potential utility of ANP-26 in the management of metabolic disorders such as obesity and type 2 diabetes.

Despite its promising therapeutic potential, there are challenges associated with the use of ANP-26 as a drug. One major limitation is its short half-life in circulation due to rapid degradation by peptidases. To overcome this issue, researchers are exploring strategies such as chemical modification and delivery systems to enhance the stability and bioavailability of ANP-26. For example, pegylation, a process involving the attachment of polyethylene glycol molecules, has been shown to significantly prolong the circulation time of ANP-26 while maintaining its biological activity.

In conclusion, Atrial Natriuretic Peptide-26 (Rat) (9CI) with CAS number 90984-99-9 is a multifunctional peptide with significant implications for cardiovascular, neurological, and metabolic health. Its unique structure and diverse physiological functions make it an attractive target for drug development. Ongoing research continues to unravel new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments for various diseases.